Cas no 4718-50-7 (4-Ethoxy-6-methylpyrimidine)

• Product Name: 4-Ethoxy-6-methylpyrimidine
• CAS No: 4718-50-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD01646196
• CID: 45259
• PubChem ID: 12632159
• Update Time: 2025-06-15

4-Ethoxy-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-6-methylpyrimidine
• PubChem21485
• Pyrimidine,4-ethoxy-6-methyl-
• FCH843677
• RL03743
• HC210337
• AX8041713
• Y4950
• ST24043696
• 718E507
• AKOS006276185
• CS-0045776
• SB57410
• H10203
• SCHEMBL11893586
• 4718-50-7
• FT-0646244
• GS-6285
• A7257
• J-515271
• AMY11100
• AC-26615
• DTXSID10505036
• MFCD01646196

• MDL： MFCD01646196
• Inchi： 1S/C7H10N2O/c1-3-10-7-4-6(2)8-5-9-7/h4-5H,3H2,1-2H3
• InChI Key： QLDRYHLVZLBDNF-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=CN=1)CC

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.041
• Boiling Point: 226.5 °C at 760 mmHg
• Flash Point: 226.5 °C at 760 mmHg
• Refractive Index: 1.493
• PSA: 35.01000
• LogP: 1.18370

Additional information on 4-Ethoxy-6-methylpyrimidine

Recent Advances in the Study of 4-Ethoxy-6-methylpyrimidine (CAS: 4718-50-7) in Chemical Biology and Pharmaceutical Research

4-Ethoxy-6-methylpyrimidine (CAS: 4718-50-7) is a pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its ethoxy and methyl functional groups, has been explored for its potential as a building block in drug synthesis, as well as its role in modulating biological pathways. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing new insights into its utility in medicinal chemistry.

One of the key areas of research involving 4-Ethoxy-6-methylpyrimidine is its application in the synthesis of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of kinase inhibitors, which are critical for targeting cancer-related signaling pathways. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of derivatives with enhanced binding affinity and specificity for target proteins. This has opened new avenues for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its role in drug synthesis, 4-Ethoxy-6-methylpyrimidine has been investigated for its potential as a bioactive molecule. Recent in vitro studies have shown that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory and metabolic disorders. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-Ethoxy-6-methylpyrimidine displayed promising activity against phosphodiesterase-4 (PDE4), an enzyme implicated in chronic inflammatory diseases such as asthma and rheumatoid arthritis. These findings suggest that further optimization of the compound's structure could lead to the development of novel anti-inflammatory agents.

The physicochemical properties of 4-Ethoxy-6-methylpyrimidine have also been a subject of recent research. A 2023 paper in Chemical & Pharmaceutical Bulletin detailed a comprehensive analysis of its solubility, stability, and partition coefficient, which are critical parameters for drug development. The study revealed that the compound exhibits favorable solubility in organic solvents, making it suitable for various synthetic applications. However, its aqueous solubility was found to be limited, prompting researchers to explore formulation strategies to enhance its bioavailability for potential therapeutic use.

Another emerging area of interest is the use of 4-Ethoxy-6-methylpyrimidine in the development of fluorescent probes and imaging agents. A 2024 study published in Analytical Chemistry demonstrated that the compound's pyrimidine core can be functionalized with fluorophores to create probes for detecting metal ions in biological systems. These probes have shown high selectivity for zinc ions, which play a crucial role in cellular signaling and homeostasis. This application highlights the compound's potential beyond traditional drug discovery, extending into diagnostic and imaging technologies.

In conclusion, recent research on 4-Ethoxy-6-methylpyrimidine (CAS: 4718-50-7) has underscored its multifaceted role in chemical biology and pharmaceutical sciences. From its utility as a synthetic building block to its potential as a bioactive molecule and imaging agent, the compound continues to inspire innovative applications. Future studies are expected to focus on optimizing its derivatives for enhanced biological activity and exploring its mechanisms of action in greater detail. These advancements hold promise for the development of new therapeutic and diagnostic tools in the coming years.